Anisotropic functionalized platelets: percolation, porosity and network properties†

Nanoscale Advances Pub Date: 2023-12-11 DOI: 10.1039/D3NA00621B

Abstract

Anisotropic functionalized platelets are able to model the assembly behaviour of molecular systems in two dimensions thanks to the unique combination of steric and bonding constraints. The assembly scenarios can vary from open to close-packed crystals, finite clusters and chains, according to the features of the imposed constraints. In this work, we focus on the assembly of equilibrium networks. These networks can be seen as disordered, porous monolayers and can be of interest for instance in nano-filtration and optical applications. We investigate the formation and properties of two dimensional networks from shape anisotropic colloids functionalized with four patches. We characterize the connectivity properties, the typical local bonding motives, as well as the geometric features of the emerging networks for a large variety of different systems. Our results show that networks of shape anisotropic colloids assemble into highly versatile network topologies, that may be utilized for applications at the nanoscale.

Graphical abstract: Anisotropic functionalized platelets: percolation, porosity and network properties
Anisotropic functionalized platelets: percolation, porosity and network properties†
Recommended Literature
Nanoscale Advances
Journal Nameļ¼šNanoscale Advances
Research Products